1-Bromo-2-(2-bromoethyl)-4,5-dimethoxybenzene
Overview
Description
1-Bromo-2-(2-bromoethyl)-4,5-dimethoxybenzene is a useful research compound. Its molecular formula is C10H12Br2O2 and its molecular weight is 324.01 g/mol. The purity is usually 95%.
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Scientific Research Applications
Inhibition of Protein Tyrosine Phosphatase 1B (PTP1B):
- A derivative of this compound, 4,5-Bis(2-bromo-4,5-dihydroxy-benzyl)-1,2-benzenediol, has been synthesized and shown to inhibit PTP1B, suggesting potential as a therapeutic agent for type 2 diabetes mellitus (Huang Zhi-qiang, 2011).
Synthesis of Sulfur-Functionalised Benzoquinones:
- This compound was used in a study exploring the regioselective bromination of related compounds and their conversion into sulfur-functionalized benzoquinones, indicating its utility in the synthesis of complex organic molecules (R. Aitken et al., 2016).
Creation of Ditopic Ligands:
- It was used as a platform for building ditopic ligands with various chelating pockets, contributing to advancements in organometallic chemistry (Rose Chuong et al., 2013).
Production of Bromophenol Derivatives with Antioxidant and Anticancer Activities:
- Derivatives of this compound have been synthesized and evaluated for their antioxidant and anticancer activities, showing potential for drug development (Hui Dong et al., 2022).
Facilitation of Organic Synthesis Reactions:
- Its derivatives have been utilized in various organic synthesis reactions, demonstrating its versatility as a reagent in chemical synthesis (G. Joshi et al., 2013).
PTP1B Inhibition for Diabetes Treatment:
- Synthetic bromophenols derived from this compound have been studied for their PTP1B inhibition, which is significant for diabetes treatment (Y. Cui et al., 2011).
Metabolism Study of Psychoactive Drugs:
- It's related to the study of the metabolism of psychoactive drugs like 4-Bromo-2,5-dimethoxyphenethylamine (2C-B), providing insights into drug metabolism and potential toxicity (H. Carmo et al., 2005).
Synthesis of Radiopharmaceuticals:
- This compound has been used in the synthesis of radiopharmaceuticals, demonstrating its application in medical imaging and diagnostics (Theodore S. T. Wang et al., 1993).
Properties
IUPAC Name |
1-bromo-2-(2-bromoethyl)-4,5-dimethoxybenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12Br2O2/c1-13-9-5-7(3-4-11)8(12)6-10(9)14-2/h5-6H,3-4H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMWSAIRJUPXSDK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)CCBr)Br)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12Br2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00301443 | |
Record name | 1-Bromo-2-(2-bromoethyl)-4,5-dimethoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00301443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
324.01 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
69327-12-4 | |
Record name | NSC143412 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=143412 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Bromo-2-(2-bromoethyl)-4,5-dimethoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00301443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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